![molecular formula C21H23ClN2O3 B4856001 ethyl 3-(3-chlorobenzyl)-1-(3-pyridinylcarbonyl)-3-piperidinecarboxylate](/img/structure/B4856001.png)
ethyl 3-(3-chlorobenzyl)-1-(3-pyridinylcarbonyl)-3-piperidinecarboxylate
Overview
Description
Ethyl 3-(3-chlorobenzyl)-1-(3-pyridinylcarbonyl)-3-piperidinecarboxylate, also known as AC-262,536, is a chemical compound that has gained attention in the scientific community for its potential use in research. It is a selective androgen receptor modulator (SARM) that is being investigated for its ability to enhance muscle growth and bone density without the negative side effects associated with traditional anabolic steroids.
Mechanism of Action
Ethyl 3-(3-chlorobenzyl)-1-(3-pyridinylcarbonyl)-3-piperidinecarboxylate works by binding to and activating the androgen receptor in muscle and bone cells. This leads to an increase in protein synthesis and the formation of new muscle tissue and bone. Unlike traditional steroids, this compound does not bind to the androgen receptors in other tissues such as the prostate gland, which reduces the risk of negative side effects.
Biochemical and Physiological Effects
This compound has been shown to increase muscle mass and bone density in animal studies. It has also been found to improve physical performance and reduce body fat. In addition, this compound has been shown to have a positive effect on insulin sensitivity and glucose metabolism.
Advantages and Limitations for Lab Experiments
One advantage of ethyl 3-(3-chlorobenzyl)-1-(3-pyridinylcarbonyl)-3-piperidinecarboxylate is that it is a selective androgen receptor modulator, which means it has a specific target in muscle and bone cells. This reduces the risk of negative side effects and makes it a safer alternative to traditional steroids. However, this compound is still in the early stages of research and has not been extensively studied in humans. More research is needed to determine its long-term safety and efficacy.
Future Directions
There are several potential future directions for research on ethyl 3-(3-chlorobenzyl)-1-(3-pyridinylcarbonyl)-3-piperidinecarboxylate. One area of interest is its potential use in treating muscle wasting and osteoporosis in humans. It may also be studied for its ability to improve athletic performance and body composition in athletes. Additionally, researchers may investigate the effects of combining this compound with other compounds to enhance its effectiveness.
Scientific Research Applications
Ethyl 3-(3-chlorobenzyl)-1-(3-pyridinylcarbonyl)-3-piperidinecarboxylate has been studied for its potential use in treating muscle wasting and osteoporosis. It has also been investigated for its ability to improve athletic performance and body composition. In animal studies, this compound has been shown to increase muscle mass and bone density without affecting reproductive organs or causing liver damage.
properties
IUPAC Name |
ethyl 3-[(3-chlorophenyl)methyl]-1-(pyridine-3-carbonyl)piperidine-3-carboxylate | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H23ClN2O3/c1-2-27-20(26)21(13-16-6-3-8-18(22)12-16)9-5-11-24(15-21)19(25)17-7-4-10-23-14-17/h3-4,6-8,10,12,14H,2,5,9,11,13,15H2,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GQGYENXIBGDJSF-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1(CCCN(C1)C(=O)C2=CN=CC=C2)CC3=CC(=CC=C3)Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H23ClN2O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
386.9 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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